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2-(4-((4-Hydroxyphenyl)sulfonyl)phenoxy)-4,4-dimethyl-N-(5-((methylsulfonyl)amino)-2-(4-(1,1,3,3-tetramethylbutyl)phenoxy)phenyl)-3-oxopentanamide 2-(4-((4-Hydroxyphenyl)sulfonyl)phenoxy)-4,4-dimethyl-N-(5-((methylsulfonyl)amino)-2-(4-(1,1,3,3-tetramethylbutyl)phenoxy)phenyl)-3-oxopentanamide
Brand Name: Vulcanchem
CAS No.: 135937-20-1
VCID: VC21236291
InChI: InChI=1S/C40H48N2O9S2/c1-38(2,3)25-40(7,8)26-10-15-29(16-11-26)50-34-23-12-27(42-52(9,46)47)24-33(34)41-37(45)35(36(44)39(4,5)6)51-30-17-21-32(22-18-30)53(48,49)31-19-13-28(43)14-20-31/h10-24,35,42-43H,25H2,1-9H3,(H,41,45)
SMILES: CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OC2=C(C=C(C=C2)NS(=O)(=O)C)NC(=O)C(C(=O)C(C)(C)C)OC3=CC=C(C=C3)S(=O)(=O)C4=CC=C(C=C4)O
Molecular Formula: C40H48N2O9S2
Molecular Weight: 765 g/mol

2-(4-((4-Hydroxyphenyl)sulfonyl)phenoxy)-4,4-dimethyl-N-(5-((methylsulfonyl)amino)-2-(4-(1,1,3,3-tetramethylbutyl)phenoxy)phenyl)-3-oxopentanamide

CAS No.: 135937-20-1

Cat. No.: VC21236291

Molecular Formula: C40H48N2O9S2

Molecular Weight: 765 g/mol

* For research use only. Not for human or veterinary use.

2-(4-((4-Hydroxyphenyl)sulfonyl)phenoxy)-4,4-dimethyl-N-(5-((methylsulfonyl)amino)-2-(4-(1,1,3,3-tetramethylbutyl)phenoxy)phenyl)-3-oxopentanamide - 135937-20-1

Specification

CAS No. 135937-20-1
Molecular Formula C40H48N2O9S2
Molecular Weight 765 g/mol
IUPAC Name 2-[4-(4-hydroxyphenyl)sulfonylphenoxy]-N-[5-(methanesulfonamido)-2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]phenyl]-4,4-dimethyl-3-oxopentanamide
Standard InChI InChI=1S/C40H48N2O9S2/c1-38(2,3)25-40(7,8)26-10-15-29(16-11-26)50-34-23-12-27(42-52(9,46)47)24-33(34)41-37(45)35(36(44)39(4,5)6)51-30-17-21-32(22-18-30)53(48,49)31-19-13-28(43)14-20-31/h10-24,35,42-43H,25H2,1-9H3,(H,41,45)
Standard InChI Key ADEHPEDTWPPVHI-UHFFFAOYSA-N
SMILES CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OC2=C(C=C(C=C2)NS(=O)(=O)C)NC(=O)C(C(=O)C(C)(C)C)OC3=CC=C(C=C3)S(=O)(=O)C4=CC=C(C=C4)O
Canonical SMILES CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OC2=C(C=C(C=C2)NS(=O)(=O)C)NC(=O)C(C(=O)C(C)(C)C)OC3=CC=C(C=C3)S(=O)(=O)C4=CC=C(C=C4)O

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